2-chloro-N-(2-methylbenzyl)benzamide

• IUPAC Name: 2-chloro-N-[(2-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C15H14ClNO/c1-11-6-2-3-7-12(11)10-17-15(18)13-8-4-5-9-14(13)16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: CPUXXWYCZUADAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C15H14ClNO
• Molecular Weight: 259.73 g/mol

Description

2-chloro-N-(2-methylbenzyl)benzamide, also known as CTK7A, is a chemical compound that has been widely studied for its potential applications in pharmaceutical research. It belongs to the class of benzamides and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2-methylbenzyl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
2-chloro-N-(2-methylbenzyl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the production of prostaglandins. It has also been shown to have antipyretic effects by reducing fever. In addition, it has been shown to have neuroprotective effects in animal models of Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-(2-methylbenzyl)benzamide in lab experiments include its relatively low cost, availability, and ease of synthesis. It has also been shown to have a high degree of selectivity for COX-2 inhibition, which reduces the risk of side effects. However, one of the limitations of using this compound is its relatively low potency compared to other COX-2 inhibitors.

Future Directions

There are several future directions for the study of 2-chloro-N-(2-methylbenzyl)benzamide. One possible direction is the development of more potent analogs with improved selectivity for COX-2 inhibition. Another direction is the study of the compound's potential use in the treatment of other diseases such as multiple sclerosis and rheumatoid arthritis. Additionally, the compound's mechanism of action and its effects on other pathways in the body could be further investigated to better understand its potential therapeutic applications.

Scientific Research Applications

2-chloro-N-(2-methylbenzyl)benzamide has been extensively studied for its potential applications in the field of pharmaceutical research. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.